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Compound of Interest

Compound Name: Tubulin polymerization-IN-73

Cat. No.: B15580283 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Disclaimer: No publicly available information was found for a compound specifically named

"Tubulin polymerization-IN-73". This guide, therefore, details the mechanism of action of a

representative and well-characterized tubulin polymerization inhibitor, OAT-449, to illustrate the

core principles and experimental approaches in this area of research.

Core Mechanism of Action
Tubulin polymerization inhibitors are a class of compounds that exert their cytotoxic effects by

interfering with the dynamics of microtubules.[1][2][3] Microtubules are essential components of

the cytoskeleton, playing a critical role in various cellular processes, including the formation of

the mitotic spindle during cell division.[1][4][5] These structures are in a constant state of

dynamic instability, characterized by alternating phases of polymerization (growth) and

depolymerization (shrinkage) of tubulin heterodimers.[5]

Compounds like OAT-449 inhibit the polymerization of tubulin, disrupting the formation of

functional microtubules.[5][6] This interference with microtubule dynamics leads to a cascade of

cellular events:

Mitotic Arrest: The disruption of the mitotic spindle activates the spindle assembly

checkpoint, causing cells to arrest in the G2/M phase of the cell cycle.[5][6]
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Induction of Apoptosis: Prolonged mitotic arrest ultimately triggers programmed cell death, or

apoptosis, in cancer cells.[7]

This mechanism of action is a key strategy in cancer therapy, as rapidly dividing cancer cells

are particularly susceptible to agents that disrupt mitosis.[7]

Signaling Pathways and Cellular Consequences
The inhibition of tubulin polymerization triggers a series of signaling events within the cell,

culminating in cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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